Cas no 4317-79-7 (N-tetradecylpropane-1,3-diamine)

N-tetradecylpropane-1,3-diamine structure
4317-79-7 structure
Product Name:N-tetradecylpropane-1,3-diamine
CAS No:4317-79-7
MF:C17H38N2
MW:270.49702501297
CID:84991
PubChem ID:78012
Update Time:2025-04-18

N-tetradecylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N-tetradecylpropane-1,3-diamine
    • N-tetradecyl propane diamine
    • N'-tetradecylpropane-1,3-diamine
    • DTXSID10195759
    • (3-aminopropyl)(tetradecyl)amine
    • N~1~-tetradecyl-1,3-propanediamine
    • M-MYRISTYLTRIMETHYLENEDIAMINE
    • EINECS 224-343-2
    • UNII-0623J1FR67
    • N-TETRADECYLPROPYLENEDIAMINE
    • 4317-79-7
    • Q27236159
    • 1,3-PROPANEDIAMINE, N1-TETRADECYL-
    • 0623J1FR67
    • n-tetradecyl-1,3-diaminopropane
    • CHEMBL3759937
    • J205.703D
    • A826199
    • NS00022189
    • 1,3-Propanediamine, N-tetradecyl-
    • (3-AMINOPROPYL)TETRADECYLAMINE
    • SCHEMBL964709
    • N-TETRADECYLTRIMETHYLENEDIAMINE
    • 3-(TETRADECYLAMINO)-1-PROPANAMINE
    • AKOS015894468
    • FT-0659676
    • n-tetradecyl-1,3-propanediamine
    • Inchi: 1S/C17H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18/h19H,2-18H2,1H3
    • InChI Key: SSSZZOVUXFLWCQ-UHFFFAOYSA-N
    • SMILES: N(CCCN)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 270.30374
  • Monoisotopic Mass: 270.303
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 16
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • Density: 0.84
  • Boiling Point: 356°Cat760mmHg
  • Flash Point: 198.8°C
  • Refractive Index: 1.459
  • PSA: 38.05
  • LogP: 5.71710
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